N-[2-methyl-1-(1-piperidinylcarbonyl)propyl]-2-furamide

• IUPAC Name: N-(3-methyl-1-oxo-1-piperidin-1-ylbutan-2-yl)furan-2-carboxamide
• InChI: InChI=1S/C15H22N2O3/c1-11(2)13(15(19)17-8-4-3-5-9-17)16-14(18)12-7-6-10-20-12/h6-7,10-11,13H,3-5,8-9H2,1-2H3,(H,16,18)
• InChI Key: MBJZYNUMAPIHII-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)N1CCCCC1)NC(=O)C2=CC=CO2
• Molecular Formula: C15H22N2O3
• Molecular Weight: 278.35 g/mol

Description

N-[2-methyl-1-(1-piperidinylcarbonyl)propyl]-2-furamide, also known as MPFC, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic properties. MPFC is a furan-containing molecule that belongs to the class of compounds known as fatty acid amides.

Mechanism of Action

N-[2-methyl-1-(1-piperidinylcarbonyl)propyl]-2-furamide is believed to modulate the endocannabinoid system by inhibiting the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the breakdown of endocannabinoids such as anandamide. By inhibiting FAAH, this compound increases the levels of endocannabinoids, which in turn activates CB1 receptors and produces its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits FAAH activity in a dose-dependent manner. In vivo studies have shown that this compound increases the levels of endocannabinoids in the brain and peripheral tissues. This compound has also been shown to produce analgesic effects in animal models of pain.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-methyl-1-(1-piperidinylcarbonyl)propyl]-2-furamide in lab experiments is its specificity for FAAH inhibition. This compound does not inhibit other enzymes involved in endocannabinoid metabolism, which reduces the potential for off-target effects. However, one limitation of using this compound is its low solubility in water, which can affect its bioavailability and limit its use in certain experimental settings.

Future Directions

There are several future directions for research on N-[2-methyl-1-(1-piperidinylcarbonyl)propyl]-2-furamide. One area of interest is the development of more potent and selective FAAH inhibitors based on the structure of this compound. Another area of interest is the investigation of the therapeutic potential of this compound in various disease models, such as chronic pain, obesity, and inflammation. Additionally, the effects of this compound on other physiological systems, such as the immune system, should be explored to better understand its potential therapeutic applications.

Scientific Research Applications

N-[2-methyl-1-(1-piperidinylcarbonyl)propyl]-2-furamide has been studied for its potential therapeutic properties, including its ability to modulate the endocannabinoid system. The endocannabinoid system is involved in various physiological processes, such as pain, inflammation, and appetite regulation. This compound has been shown to activate the cannabinoid receptor type 1 (CB1) in vitro, which suggests that it may have therapeutic potential in the treatment of conditions such as chronic pain and obesity.